Cas no 35709-89-8 (Benzoic acid,4-methyl-2-[[3-(trifluoromethyl)phenyl]amino]-)

• Product Name: Benzoic acid,4-methyl-2-[[3-(trifluoromethyl)phenyl]amino]-
• CAS No: 35709-89-8
• MF: C₁₅H₁₂F₃NO₂
• MW: 295.256494522095
• CID: 295798
• PubChem ID: 45117720
• Update Time: 2025-04-19

Benzoic acid,4-methyl-2-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-2-[[3-(trifluoromethyl)phenyl]amino]-
• 4-Methyl-2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid
• 35709-89-8
• AKOS017550463

• Inchi： 1S/C15H12F3NO2/c1-9-5-6-12(14(20)21)13(7-9)19-11-4-2-3-10(8-11)15(16,17)18/h2-8,19H,1H3,(H,20,21)
• InChI Key： AHQIULGPNYEONF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=C(C)C=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 295.08206
• Monoisotopic Mass: 295.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33